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Compound of Interest

Compound Name: Titanium(IV) oxysulfate

Cat. No.: B8193013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure, synthesis, and

thermal properties of Titanium(IV) Oxysulfate Hydrate (TiOSO₄·xH₂O). The information

presented is collated from peer-reviewed scientific literature and is intended to serve as a

comprehensive resource for professionals in research and development.

Introduction
Titanium(IV) oxysulfate, also known as titanyl sulfate, is a key intermediate in the sulfate

process for producing titanium dioxide (TiO₂), a widely used white pigment.[1][2][3][4] The

hydrated form, TiOSO₄·xH₂O, is of significant interest due to its role in the controlled hydrolysis

step that ultimately determines the properties of the final TiO₂ product.[3][5] Understanding its

crystal structure is crucial for controlling the morphology and characteristics of derived

materials. The structure of titanium(IV) oxysulfate consists of a dense polymeric network

featuring octahedral titanium centers and tetrahedral sulfur centers.[6][7]

Crystal Structure and Physicochemical Data
The crystal structure of titanium(IV) oxysulfate has been determined for both its anhydrous

and monohydrated forms. The fundamental structural motif consists of zigzag chains of corner-

sharing TiO₆ octahedra linked by bridging oxo-ligands.[8][9] These chains are further

interconnected by sulfate (SO₄²⁻) groups, creating a robust three-dimensional framework.[8]
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Each sulfate tetrahedron bridges four distinct TiO₆ octahedra.[9] In the hydrated form, a

terminal water molecule coordinates to the titanium center.[7][9]

Table 1: Crystallographic Data for Titanium(IV) Oxysulfate Compounds

Parameter TiOSO₄ (Anhydrous) TiOSO₄·H₂O (Monohydrate)

Crystal System Orthorhombic Orthorhombic

Space Group Pnma (centrosymmetric)
Pnma (centrosymmetric,

structure redetermined)

Unit Cell (a) 1095.3(3) pm
Data not specified in available

abstracts

Unit Cell (b) 515.2(1) pm
Data not specified in available

abstracts

Unit Cell (c) 642.6(1) pm
Data not specified in available

abstracts

Key Features

-O-Ti-O- zigzag chains

connected by sulfate groups.

[8] Structure features empty

pentagonal tunnels.[10]

-O-Ti-O- zigzag chains. One

Ti-OS bond is replaced by a Ti-

OH₂ bond.[7]

Data sourced from powder X-ray diffraction data.[8]

Table 2: Thermal Decomposition Characteristics
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Compound Event Temperature (°C) Product(s)

TiOSO₄·H₂O Loss of crystal water ~310 Anhydrous TiOSO₄

Liberation of SO₃

(Decomposition)
~485

Two-step

decomposition

character observed in

TG/DTG/DTA.[8]

TiOSO₄ (Anhydrous)
Reversible Phase

Transition
~330 -

Decomposition to TiO₂ ~525 Anatase TiO₂

Data sourced from thermogravimetric analysis (TGA), differential thermal analysis (DTA), and

differential thermogravimetry (DTG).[8] A study on TiOSO₄·2H₂O also identified intermediate

structures during its thermal decomposition using high-temperature FTIR and XRD.[11]

Experimental Protocols
Synthesis of Titanium(IV) Oxysulfate Hydrate
Method 1: From Titanium Dioxide (General Industrial Method) This method is commonly

employed in the initial stages of the sulfate process for TiO₂ production.

Reaction Setup: Place titanium dioxide (TiO₂) or a titanium-containing ore like ilmenite into a

reaction vessel capable of handling concentrated sulfuric acid at elevated temperatures.

Acid Digestion: Add concentrated (65-95 wt%) sulfuric acid (H₂SO₄) to the titanium source.[8]

Heating: Heat the mixture. The reaction of TiO₂ with fuming sulfuric acid yields the titanyl

sulfate compound.[12] The degree of hydration in the resulting TiOSO₄·xH₂O product is

dependent on the water content of the sulfuric acid used.[8]

Isolation: Upon cooling, the solid titanium(IV) oxysulfate hydrate can be isolated from the

reaction mixture.

Method 2: From Potassium Titanyl Oxalate This laboratory-scale synthesis provides a route to

obtaining titanyl sulfate from a different precursor.[7]
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Precursor: Start with potassium titanyl oxalate dihydrate (K₂TiO(C₂O₄)₂·2H₂O).

Reaction: Treat the precursor salt with hot, aqueous sulfuric acid.

Decomposition: The hot acid degrades the oxalate ligands, resulting in the formation of

potassium sulfate (K₂SO₄), titanium oxysulfate (TiOSO₄), carbon monoxide (CO), carbon

dioxide (CO₂), and water. The overall reaction is: K₂TiO(C₂O₄)₂·2H₂O + 2H₂SO₄ → K₂SO₄ +

TiOSO₄ + 2CO + 2CO₂ + 4H₂O.[7]

Purification: The desired TiOSO₄ product must then be separated from the potassium sulfate

and other byproducts.

Characterization Methods
X-ray Diffraction (XRD) XRD is the primary technique used to determine the crystal structure,

including the unit cell dimensions and space group, of TiOSO₄ and its hydrates. Powder XRD is

particularly useful for these materials.[8] The average crystallite size can be estimated from the

diffraction peak broadening using the Scherrer equation.[5]

Thermogravimetric Analysis (TGA) TGA is employed to study the thermal stability and

decomposition pathway of titanium(IV) oxysulfate hydrate. By monitoring the mass loss as a

function of temperature, one can identify the temperatures at which water of hydration is lost

and when the sulfate groups decompose to SO₃, leading to the formation of TiO₂.[8][13]

Fourier-Transform Infrared Spectroscopy (FTIR) FTIR spectroscopy helps in identifying the

functional groups present in the material. It can be used to confirm the presence of sulfate ions

(SO₄²⁻) and water molecules and to study the changes in bonding during thermal

decomposition, often in conjunction with high-temperature stages.[11]

Diagrams and Workflows
Synthesis Pathway
The following diagram illustrates a generalized workflow for the synthesis of Titanium(IV)
Oxysulfate Hydrate from a titanium precursor.
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Caption: Generalized synthesis workflow for Titanium(IV) Oxysulfate Hydrate.

Thermal Decomposition Pathway
This diagram illustrates the sequential decomposition of Titanium(IV) Oxysulfate Monohydrate

upon heating.
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Caption: Thermal decomposition pathway of TiOSO₄·H₂O to Anatase TiO₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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